1-methyl-N-(6-methylbenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H12N4OS/c1-8-3-4-9-11(7-8)19-13(15-9)16-12(18)10-5-6-14-17(10)2/h3-7H,1-2H3,(H,15,16,18)
• InChI Key: IMZNYAFWZWPTAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=NN3C
• Molecular Formula: C13H12N4OS
• Molecular Weight: 272.33 g/mol
• CAS No.: 515149-84-5

Description

1-methyl-N-(6-methylbenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C13H12N4OS and its molecular weight is 272.33. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research has indicated that novel analogs, similar in structure to the compound , have been designed and synthesized for their antibacterial properties. For instance, certain compounds have shown promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis , highlighting the potential of such structures in combating bacterial infections. These compounds were assessed for cytotoxic activity, indicating that they exhibit antibacterial activity at non-cytotoxic concentrations. The study suggests a significant application of these compounds in developing new antibacterial agents (Palkar et al., 2017).

Photosynthetic Electron Transport Inhibitors

Another research avenue for pyrazole derivatives involves their use as inhibitors of photosynthetic electron transport. Some compounds have exhibited excellent inhibitory properties, comparable to those of commercial herbicides. This suggests their utility in agricultural applications as potential herbicides, with the structure-activity relationship analysis providing insights into their inhibitory potential (Vicentini et al., 2005).

Cytotoxicity for Cancer Research

Compounds with the pyrazole core have been synthesized and screened for their cytotoxic activity against various cancer cell lines, such as Ehrlich Ascites Carcinoma (EAC) cells. These studies are crucial in identifying new therapeutic agents against cancer, suggesting that modifications to the pyrazole structure could lead to potent anticancer drugs (Hassan et al., 2014).

Nitric Oxide Synthase Inhibition

Research into pyrazoline and thiadiazoline derivatives, related to the compound of interest, has explored their inhibitory activities against nitric oxide synthase (NOS). These studies aim to develop compounds that selectively inhibit different isoforms of NOS, which is of significant interest in treating various diseases associated with nitric oxide (NO) production (Arias et al., 2018).

Antifungal Activity

The antifungal activity of certain pyrazole-carboxamide derivatives has been investigated, with some compounds displaying significant activity against phytopathogenic fungi. This research suggests that these compounds could be developed into new antifungal agents, providing an essential tool in combating fungal infections in agriculture and medicine (Du et al., 2015).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit a wide range of biological activities. They are known to interact with various enzymes and receptors in the body, including those involved in inflammation and infection .

Mode of Action

Benzothiazole derivatives often work by interacting with their targets and modulating their activity, which can lead to changes in cellular processes .

Pharmacokinetics

The pharmacokinetic properties of a compound can greatly influence its bioavailability and efficacy .

Result of Action

Benzothiazole derivatives can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .